3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H8Br2ClNO3S
• Molecular Weight: 489.6 g/mol
• IUPAC Name: (5Z)-3-(4-chlorophenyl)-5-[(3,5-dibromo-2-hydroxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H8Br2ClNO3S/c17-9-5-8(14(21)12(18)7-9)6-13-15(22)20(16(23)24-13)11-3-1-10(19)2-4-11/h1-7,21H/b13-6-
• InChI Key: BBLJRHNNINEPFV-MLPAPPSSSA-N
• Isomeric SMILES: C1=CC(=CC=C1N2C(=O)/C(=C/C3=C(C(=CC(=C3)Br)Br)O)/SC2=O)Cl
• SMILES: C1=CC(=CC=C1N2C(=O)C(=CC3=CC(=CC(=C3O)Br)Br)SC2=O)Cl
• Canonical SMILES: C1=CC(=CC=C1N2C(=O)C(=CC3=C(C(=CC(=C3)Br)Br)O)SC2=O)Cl

Description

3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione, also known as CTB, is a chemical compound with potential therapeutic applications. It belongs to the class of thiazolidinediones and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione is not well understood. However, it has been shown to modulate several signaling pathways involved in inflammation, cancer, and diabetes. 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to inhibit the activation of NF-κB, which is a transcription factor involved in the regulation of inflammation and immune responses. It has also been shown to inhibit the PI3K/Akt pathway, which is involved in cell survival and proliferation. 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to induce apoptosis in cancer cells and to inhibit the growth of tumors in animal models.
Biochemical and Physiological Effects:
3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has also been shown to reduce oxidative stress and to increase the activity of antioxidant enzymes. In animal models, 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to reduce blood glucose levels and to improve insulin sensitivity. 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has also been shown to reduce the growth of tumors and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has been extensively studied, and its effects on various biochemical pathways are well characterized. However, 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione also has some limitations. It is a relatively new compound, and its long-term effects on human health are not well understood. 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione also has limited solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the study of 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione. One area of research is the development of 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione as a therapeutic agent for the treatment of cancer, diabetes, and inflammation. Another area of research is the study of the long-term effects of 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione on human health. 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione can also be used as a tool to study the role of various signaling pathways in disease pathogenesis. Finally, the synthesis of 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione can be optimized to improve its solubility and bioavailability.
In conclusion, 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione is a chemical compound with potential therapeutic applications. It has been extensively studied for its biochemical and physiological effects, and its effects on various signaling pathways are well characterized. 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments, but it also has some limitations. There are several future directions for the study of 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione, including the development of 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione as a therapeutic agent and the study of its long-term effects on human health.

Synthesis Methods

3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione can be synthesized by the reaction of 4-chlorophenyl isothiocyanate with 3,5-dibromo-2-hydroxybenzaldehyde in the presence of a base. The resulting product is then reacted with thiosemicarbazide and cyclized to form the thiazolidinedione ring. The synthesis of 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been optimized, and several methods have been reported in the literature.

Scientific Research Applications

3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, anti-diabetic, and anti-oxidant properties. 3-(4-Chlorophenyl)-5-(3,5-dibromo-2-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been investigated for its effects on various biochemical pathways, including the NF-κB pathway, the PI3K/Akt pathway, and the MAPK pathway. It has also been studied for its potential as a radioprotective agent.